Cas no 63624-30-6 (4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde)

• Product Name: 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde
• CAS No: 63624-30-6
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1655353
• PubChem ID: 12374069
• Update Time: 2025-06-08

4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,5-dimethoxy-2-(methylthio)-
• EN300-83210
• SCHEMBL25015639
• 63624-30-6
• G54611
• 4,5-dimethoxy-2-methylsulfanylbenzaldehyde
• Z1238706517
• 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde
• CS-0262555

• Inchi： 1S/C10H12O3S/c1-12-8-4-7(6-11)10(14-3)5-9(8)13-2/h4-6H,1-3H3
• InChI Key： ZCLXCLRRCZYOTJ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=C(C=C1C=O)OC)OC

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde

Introduction to 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde (CAS No. 63624-30-6) and Its Applications in Modern Chemical Biology

4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde, identified by the CAS number 63624-30-6, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This aromatic aldehyde features a benzene ring substituted with two methoxy groups at the 4 and 5 positions, along with a methylsulfanyl group at the 2 position, making it a valuable scaffold for synthetic chemistry and pharmacological research.

The compound's molecular structure imparts distinct reactivity, which has been exploited in various biochemical pathways and drug discovery processes. The presence of both electron-donating methoxy groups and an electron-withdrawing aldehyde group creates a balance of polarity and reactivity, enabling its use in diverse synthetic transformations. Furthermore, the methylsulfanyl group introduces a sulfur atom that can participate in coordination chemistry or act as a bioisostere for other sulfur-containing functional groups, enhancing its utility in medicinal chemistry.

In recent years, 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde has been explored for its potential applications in the development of novel therapeutic agents. Its aromatic core is a common motif in many biologically active molecules, and modifications at the 2-position have been shown to influence binding affinity and metabolic stability. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacokinetic profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde is its role as an intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of heterocyclic compounds, which are prevalent in many pharmaceuticals. The aldehyde functionality allows for condensation reactions with various nucleophiles, while the methylsulfanyl group can undergo further transformations such as oxidation or substitution. These properties make it an indispensable tool for synthetic chemists working on drug development.

Recent studies have highlighted the compound's significance in natural product synthesis and biosynthetic pathways. The structural motif of 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde is reminiscent of several compounds isolated from plants and microorganisms, suggesting its involvement in ecological interactions or metabolic pathways. By studying this compound, scientists aim to uncover new insights into biosynthetic routes and develop strategies to mimic or enhance natural product formation.

The pharmaceutical industry has also shown interest in 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde due to its potential as a lead compound for drug discovery. Its ability to serve as a building block for more complex scaffolds has led to several high-throughput screening campaigns aimed at identifying novel bioactive molecules. Additionally, its stability under various reaction conditions makes it suitable for large-scale synthesis, facilitating preclinical studies and commercial development.

From a chemical biology perspective, 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde offers insights into enzyme-substrate interactions and ligand-receptor binding mechanisms. Its structural features allow researchers to probe how modifications at specific positions affect biological activity. This information is crucial for designing molecules with improved efficacy and reduced side effects. Furthermore, computational studies have been employed to model the interactions of this compound with biological targets, providing predictive tools for rational drug design.

The environmental impact of 4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde has also been examined in recent research. Studies have investigated its degradation pathways and potential ecological effects under different environmental conditions. Understanding these aspects is essential for ensuring that its use does not pose risks to ecosystems while still reaping its benefits in scientific applications.

In conclusion,4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde (CAS No. 63624-30-6) is a multifaceted compound with significant implications across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from synthetic chemistry to drug discovery and environmental science. As research continues to uncover new possibilities with this compound,4,5-dimethoxy-2-(methylsulfanyl)benzaldehyde is poised to remain a cornerstone in advancing scientific knowledge and innovation.